Cas no 2172430-03-2 (1-(2-Nitrophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(2-Nitrophenyl)ethane-1-sulfonyl fluoride
• CAS No: 2172430-03-2
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• CID: 5785389
• PubChem ID: 165960179
• Update Time: 2023-12-26

1-(2-Nitrophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-1451417
• 1-(2-nitrophenyl)ethane-1-sulfonyl fluoride
• 2172430-03-2
• 1-(2-Nitrophenyl)ethane-1-sulfonyl fluoride

• Inchi： 1S/C8H8FNO4S/c1-6(15(9,13)14)7-4-2-3-5-8(7)10(11)12/h2-6H,1H3
• InChI Key： XXRQEIRTPWPKQL-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=CC=1[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 233.01580707g/mol
• Monoisotopic Mass: 233.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.3Ų